Cas no 1120-73-6 (2-Methyl-2-cyclopentenone)

2-Methyl-2-cyclopentenone Properties

Names and Identifiers

• 2-methylcyclopent-2-en-1-one
• MCP
• 2-cyclopenten-1-one, 2-methyl-
• 2-Methyl-2-cyclopentenone
• 2-Methyl-2-cyclopenten-1-one
• 2-Methylcyclopent-2-enone
• Methyl Cyclopentenolone
• 2-Cyclopenten-1-one,2-meth
• 2-Cyclopenten-1-one,2-methyl
• 2-Methyl-1-cyclopenten-3-one
• 2-methyl-2-cyclopentene-1-one
• 2-Methylcyclopentene-3-one
• 2-methylcyclopentenone
• methylcyclopentenone
• EN300-62498
• Cyclopentenone, methyl-
• DTXSID00870846
• J-002703
• Methyl-Cyclopentenone
• CS-0180943
• N5S7BLT3Q9
• 2-Cyclopenten-1-one,2-methyl-
• CHEMBL4097891
• 1120-73-6
• F77943
• 2-Methyl-cyclopent-2-enone
• Cyclopentenone, 2-methyl-
• InChI=1/C6H8O/c1-5-3-2-4-6(5)7/h3H,2,4H2,1H
• 89911-17-1
• 2-methyl-cyclopent-2-en-1-one
• SY102025
• UNII-N5S7BLT3Q9
• GEO-03736
• FT-0696531
• CHEBI:179529
• MFCD00012275
• 2-Methyl-2-cyclopenten-1-one, 98%
• 2-methyl cyclopent-2-en-1-one
• AKOS004907581
• 2-Cyclopenten-1-one, 2-methyl-
• 2-METHYL-2-CYCLOPENTEN-1-ONE
• +Expand

• MDL： MFCD00012275
• InChIKey： ZSBWUNDRDHVNJL-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H8O/c1-5-3-2-4-6(5)7/h3H,2,4H2,1H3
• SMILES： CC1=CCCC1=O

Computed Properties

• Exact Mass: 96.057515g/mol
• Surface Charge: 0
• XLogP3: 0.9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 96.057515g/mol
• Monoisotopic Mass: 96.057515g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 7
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 7
• Surface Charge: 0
• Molecular Weight: 96.13

Experimental Properties

• LogP: 1.29560
• PSA: 17.07000
• Refractive Index: n20/D 1.479(lit.)
• Boiling Point: 158-161 °C(lit.)
• Flash Point: Fahrenheit: 120.2 ° f
  Celsius: 49 ° c
  
• Color/Form: Yellow transparent liquid
• Solubility: Not determined
• Density: 0.979 g/mL at 25 °C(lit.)

2-Methyl-2-cyclopentenone Security Information

• Symbol: GHS02
• WGK Germany：3
• Safety Term：3.2
• Safety Instruction： S16; S27; S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Hazard Level：3.2
• Hazardous Material transportation number：UN 1224 3/PG 3
• Hazard Statement： H226
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 10
• Signal Word：Warning
• HazardClass：3.2

2-Methyl-2-cyclopentenone Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%